molecular formula C16H13F2N5O B2908518 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899736-56-2

5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Cat. No. B2908518
CAS RN: 899736-56-2
M. Wt: 329.311
InChI Key: HFKXMQHVHGPJTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (FBPTA) is a heterocyclic compound consisting of an amino group, a benzene ring, two fluorine atoms, and a triazole ring. It is a novel compound with a wide range of applications in the field of medicinal chemistry, including as a potential therapeutic agent.

Scientific Research Applications

5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in medicinal chemistry. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, as well as being a potential therapeutic agent for the treatment of Alzheimer’s disease. Additionally, 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been studied for its potential use in drug delivery, as it is capable of forming stable complexes with various drugs.

Mechanism of Action

The exact mechanism of action of 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is not yet fully understood. However, it is believed to interact with biomolecules, such as proteins and enzymes, through hydrogen bonding and hydrophobic interactions. Additionally, it is believed to bind to DNA and interfere with its transcription and replication.
Biochemical and Physiological Effects
5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, as well as to induce apoptosis in cancer cells. Additionally, it has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in laboratory experiments is its low toxicity. Additionally, it has a high solubility in water, making it suitable for use in a variety of experiments. However, one of the main limitations of using 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is its low stability, which can lead to degradation of the compound during storage and use.

Future Directions

Some potential future directions for research on 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide include exploring its potential applications in drug delivery, investigating its potential as an anti-cancer agent, and studying its mechanism of action in greater detail. Additionally, further research could be done on its potential use as an anti-inflammatory agent, as well as its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease. Finally, further research could be done on the synthesis of 5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide, as well as on its stability and solubility in various solvents.

Synthesis Methods

5-amino-1-(4-fluorobenzyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide can be synthesized through a variety of methods, including the Claisen-Schmidt condensation reaction, the Ugi four-component reaction, and the Biginelli reaction. The Claisen-Schmidt condensation reaction involves the reaction of aldehydes and ketones with a carboxylic acid and a base, such as sodium hydroxide. The Ugi four-component reaction involves the reaction of an amine, an isocyanide, an aldehyde, and an acid. The Biginelli reaction involves the reaction of an aldehyde, an acid, and an ethyl acetoacetate.

properties

IUPAC Name

5-amino-N-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13F2N5O/c17-11-7-5-10(6-8-11)9-23-15(19)14(21-22-23)16(24)20-13-4-2-1-3-12(13)18/h1-8H,9,19H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFKXMQHVHGPJTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13F2N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.